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Cat. No.: B10802298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aromatase-IN-2 is a potent and selective inhibitor of aromatase (CYP19A1), the key enzyme

responsible for the conversion of androgens to estrogens. With an IC50 value of 1.5 µM,

Aromatase-IN-2 serves as a valuable research tool for investigating the role of estrogen

biosynthesis in various physiological and pathological processes, particularly in the field of

metabolic studies. This document provides detailed application notes and experimental

protocols for the use of Aromatase-IN-2 in studying its effects on metabolism.

Aromatase inhibitors are known to impact metabolic homeostasis, with studies reporting effects

on lipid metabolism, insulin sensitivity, and body weight.[1][2][3] These effects are primarily

attributed to the systemic or local reduction of estrogens. Aromatase-IN-2, with its defined

potency, allows for the precise investigation of these metabolic consequences in both in vitro

and in vivo models.

Physicochemical Properties and Data Presentation
A summary of the key quantitative data for Aromatase-IN-2 is presented below.
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Property Value Reference

IUPAC Name

N-(pyridin-4-

ylmethyl)adamantane-1-

carboxamide

N/A

Synonyms WAY-604116 N/A

CAS Number 121768-39-6 N/A

Molecular Formula C17H22N2O N/A

Molecular Weight 270.37 g/mol N/A

IC50 (Aromatase) 1.5 µM N/A

Note: As specific experimental data on the metabolic effects of Aromatase-IN-2 is not yet

widely published, the following tables present hypothetical yet representative data based on

typical outcomes of aromatase inhibition studies.

Table 1: Effect of Aromatase-IN-2 on Adipocyte Differentiation and Lipid Accumulation in 3T3-

L1 Cells

Treatment Concentration (µM)
Triglyceride
Content (% of
Control)

Adiponectin
Secretion (ng/mL)

Control (Vehicle) - 100 ± 5.2 8.5 ± 0.7

Aromatase-IN-2 0.5 92 ± 4.8 7.9 ± 0.6

Aromatase-IN-2 1.5 78 ± 6.1 6.8 ± 0.5

Aromatase-IN-2 5.0 65 ± 5.5 5.4 ± 0.4

Letrozole (Positive

Control)
1.0 75 ± 6.3 6.5 ± 0.6

Table 2: In Vivo Metabolic Parameters in Ovariectomized Mice Treated with Aromatase-IN-2
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Treatment
Group (n=8)

Dosage
(mg/kg/day)

Body Weight
Change (%)

Serum
Cholesterol
(mg/dL)

Glucose
Tolerance
(AUC)

Vehicle Control - +15.2 ± 2.1 120 ± 8 15000 ± 950

Aromatase-IN-2 10 +18.5 ± 2.5 145 ± 10 17500 ± 1100

Aromatase-IN-2 30 +22.1 ± 2.8 162 ± 12 19800 ± 1250

Letrozole 5 +20.8 ± 2.6 158 ± 11 19200 ± 1200

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by Aromatase-IN-2 and a

typical experimental workflow for its evaluation.
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Aromatase Signaling Pathway
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In Vitro Metabolic Study Workflow

Cell Culture

Metabolic Analysis

Data Interpretation

Seed Adipocytes or Hepatocytes

Treat with Aromatase-IN-2

Incubate for 24-72h

Oil Red O Staining qPCR for Metabolic Genes Western Blot for Metabolic Proteins ELISA for Adipokines/Cytokines

Quantify and Analyze Data

Draw Conclusions on Metabolic Impact

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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